![molecular formula C23H21N3O3S2 B2876507 2-{[5-(furan-2-yl)-4-oxo-3-(prop-2-en-1-yl)-3H,4H-thieno[2,3-d]pyrimidin-2-yl]sulfanyl}-N-(2-phenylethyl)acetamide CAS No. 561296-44-4](/img/structure/B2876507.png)
2-{[5-(furan-2-yl)-4-oxo-3-(prop-2-en-1-yl)-3H,4H-thieno[2,3-d]pyrimidin-2-yl]sulfanyl}-N-(2-phenylethyl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
The compound contains several functional groups and heterocyclic rings. It has a furan ring, which is a five-membered aromatic ring with four carbon atoms and one oxygen atom . The compound also contains a thieno[2,3-d]pyrimidine ring, which is a fused ring system containing a thiophene and a pyrimidine . The prop-2-en-1-yl group is an allyl group, which is often involved in various chemical reactions due to its ability to form stable carbocations or radicals .
Chemical Reactions Analysis
The compound contains several functional groups that are likely to be reactive. The furan ring can undergo electrophilic aromatic substitution reactions . The thieno[2,3-d]pyrimidine ring might also participate in various reactions .Physical and Chemical Properties Analysis
The physical and chemical properties of a compound depend on its molecular structure. Some general predictions can be made based on the functional groups present. For example, the presence of the furan and thieno[2,3-d]pyrimidine rings suggests that the compound is likely to be aromatic and relatively stable . The sulfanyl group (-SH) could potentially form hydrogen bonds, which would influence the compound’s solubility and boiling point.Scientific Research Applications
Anticancer Activity
- The synthesis of 2-cyano-N-(furan-2-ylmethyl)-2-(4-oxo-3-arylthiazolidin-2-ylidene)acetamide derivatives, closely related to the query compound, showed significant anticancer activity against leukemia cell lines CCRF-CEM and SR (Horishny, Arshad, & Matiychuk, 2021).
Synthesis of Heterocyclic Compounds
- Research on the synthesis of compounds with pyrimidine and pyridazine structural fragments, analogous to the query compound, indicated the potential for the development of new biologically active compounds (Aniskova, Grinev, & Yegorova, 2017).
Anti-Inflammatory Properties
- Thiazolopyrimidine derivatives, including furan-2-yl components similar to the query compound, have been synthesized and evaluated for anti-inflammatory properties (Selvam, Karthik, Palanirajan, & Ali, 2012).
Anti-Microbial Screening
- Compounds derived from the pyrimidine series, including those with a structure similar to the query compound, have shown promising results in anti-microbial screening (MahyavanshiJyotindra, ParmarKokila, & MahatoAnil, 2011).
Anti-Helicobacter Pylori Agents
- Derivatives with a furan-2-yl component, akin to the query compound, have been investigated as potential anti-Helicobacter pylori agents, demonstrating significant antimicrobial activity (Katsura et al., 1999).
Properties
IUPAC Name |
2-[5-(furan-2-yl)-4-oxo-3-prop-2-enylthieno[2,3-d]pyrimidin-2-yl]sulfanyl-N-(2-phenylethyl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H21N3O3S2/c1-2-12-26-22(28)20-17(18-9-6-13-29-18)14-30-21(20)25-23(26)31-15-19(27)24-11-10-16-7-4-3-5-8-16/h2-9,13-14H,1,10-12,15H2,(H,24,27) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZPIPRWKDNSUTQV-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C=CCN1C(=O)C2=C(N=C1SCC(=O)NCCC3=CC=CC=C3)SC=C2C4=CC=CO4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H21N3O3S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
451.6 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.